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Compound of Interest

Compound Name: Dibutylmagnesium

Cat. No.: B073119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the safe handling and use of

dibutylmagnesium in a typical organic synthesis reaction. Dibutylmagnesium is a highly

reactive organometallic compound, often used as a strong base or nucleophile in the synthesis

of complex organic molecules for pharmaceutical and materials science applications.[1] Due to

its pyrophoric and water-reactive nature, strict adherence to safety and handling protocols is

essential.[1][2]

Compound Data and Properties
Dibutylmagnesium ([CH₃(CH₂)₃]₂Mg) is a dialkylmagnesium reagent.[3] While the pure

substance is a waxy white solid, it is almost exclusively supplied and used as a solution in a

hydrocarbon solvent, such as heptane.[4][5]
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Property Value Source

Chemical Formula C₈H₁₈Mg [1]

Molar Mass 138.537 g·mol⁻¹ [4]

Appearance Waxy white solid (pure) [4]

Commercial Form
Solution in heptane (e.g.,

0.5M, 1.0M)
[6][7]

Density (Solution)
~0.713 - 0.749 g/mL at 20-

25°C
[4][8]

Reactivity

Reacts violently with water,

acids, and alcohols.[6][9]

Pyrophoric; may ignite

spontaneously in air.[1][10]

Safety and Handling
Working with dibutylmagnesium requires a high degree of caution. It is flammable, corrosive,

and reacts violently with water, liberating extremely flammable gases.[6]

2.1 Hazard Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.smolecule.com/products/s1505497
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://pim-resources.coleparmer.com/sds/09785.pdf
https://www.sigmaaldrich.com/DE/de/product/aldrich/345113
https://en.wikipedia.org/wiki/Dibutylmagnesium
https://www.chembk.com/en/chem/dibutylmagnesium
https://pim-resources.coleparmer.com/sds/09785.pdf
https://www.fishersci.com/store/msds?partNumber=AC377778000&productDescription=DI-N-BUTYLMAGNESIUM&vendorId=VN00032119&countryCode=US&language=en
https://www.smolecule.com/products/s1505497
https://cymitquimica.com/cas/1191-47-5/
https://www.benchchem.com/product/b073119?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/09785.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard GHS Classification Precautionary Statements

Flammability

H225: Highly flammable liquid

and vapor. H250: Catches fire

spontaneously if exposed to

air. H260: In contact with water

releases flammable gases

which may ignite

spontaneously.

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

P222: Do not allow contact

with air. P223: Do not allow

contact with water.[2]

Corrosivity
H314: Causes severe skin

burns and eye damage.

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Health Hazard

H304: May be fatal if

swallowed and enters airways.

H336: May cause drowsiness

or dizziness.

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[2][9]

Environmental
H410: Very toxic to aquatic life

with long lasting effects.

P273: Avoid release to the

environment.[8]

2.2 Personal Protective Equipment (PPE)

A full suite of PPE is mandatory when handling dibutylmagnesium.
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Item Specification

Body Protection Flame-retardant lab coat.

Hand Protection
Chemical-resistant gloves (e.g., nitrile), worn

under heavy-duty, flame-resistant gloves.

Eye/Face Protection Safety goggles and a face shield.[2]

Respiratory
Work should be performed exclusively in a

certified chemical fume hood.[6]

2.3 Spill and Emergency Procedures

Spills: Do NOT use water. Smother the spill with a Class D fire extinguisher powder, such as

powdered lime, soda ash, or dry sand.[9] Absorb the spill with an inert material like

vermiculite or sand and place it in a suitable container for disposal.[6]

Fire: Use a Class D dry powder extinguisher. Do NOT use water, carbon dioxide, or

halogenated extinguishing agents.

First Aid:

Skin Contact: Immediately brush off any loose particles. Immerse the affected area in cool

water or wrap in wet bandages.[2] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[6] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth.[2] Seek immediate medical attention.

Experimental Workflow Diagram
The following diagram outlines the general workflow for setting up a reaction with

dibutylmagnesium.

Caption: General workflow for a dibutylmagnesium-mediated reaction.
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Detailed Experimental Protocol: Nucleophilic
Addition to an Aldehyde
This protocol details the reaction of dibutylmagnesium with an electrophilic aldehyde to form a

secondary alcohol. This procedure is analogous to a standard Grignard reaction.[11][12]

4.1 Materials and Reagents

Reagent/Material Specification Purpose

Dibutylmagnesium solution 1.0 M in heptane Nucleophile

Benzaldehyde Anhydrous Electrophile

Tetrahydrofuran (THF) Anhydrous Reaction Solvent

Saturated NH₄Cl solution Aqueous Quenching Agent

Diethyl ether Reagent grade Extraction Solvent

Magnesium sulfate (MgSO₄) Anhydrous Drying Agent

Round-bottom flask 3-neck, oven-dried Reaction Vessel

Magnetic stirrer & stir bar - Agitation

Septa, syringes, needles - Inert atmosphere transfers

Nitrogen or Argon gas High purity, with drying tube Inert Atmosphere

Ice bath - Temperature Control

4.2 Protocol Steps

Glassware Preparation: All glassware (flasks, syringes, needles) must be scrupulously dried

in an oven at >120°C overnight and assembled while hot under a stream of dry nitrogen or

argon gas.[13] Allow the apparatus to cool to room temperature under a positive pressure of

the inert gas.

Reaction Setup:
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Equip a 250 mL, 3-neck round-bottom flask with a magnetic stir bar, a rubber septum, a

nitrogen/argon inlet, and a thermometer.

Under a positive flow of inert gas, add 50 mL of anhydrous THF to the flask via a dry

syringe.

Cool the flask to 0°C using an ice-water bath.

Addition of Dibutylmagnesium:

Carefully draw 20 mL of 1.0 M dibutylmagnesium solution in heptane (20 mmol) into a

dry, nitrogen-flushed syringe.

Slowly add the dibutylmagnesium solution to the stirred THF in the reaction flask over 10

minutes, ensuring the internal temperature does not rise above 5°C.

Addition of Electrophile:

In a separate dry flask, prepare a solution of benzaldehyde (1.9 mL, 18.5 mmol) in 10 mL

of anhydrous THF.

Add the benzaldehyde solution dropwise to the stirred dibutylmagnesium solution over

30 minutes, maintaining the temperature at 0°C.

After the addition is complete, let the reaction stir at 0°C for an additional hour. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Reaction Quenching:

CRITICAL STEP: Quenching is highly exothermic and releases flammable gas. Perform

this step slowly and with extreme caution.

While maintaining the reaction at 0°C, slowly and dropwise add 20 mL of saturated

aqueous ammonium chloride (NH₄Cl) solution.[11] Vigorous gas evolution will occur.

Ensure the rate of addition does not cause the temperature to rise excessively.

Workup and Isolation:
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Once the quenching is complete and gas evolution has ceased, allow the mixture to warm

to room temperature.

Transfer the biphasic mixture to a separatory funnel.

Extract the aqueous layer three times with 30 mL portions of diethyl ether.

Combine all organic layers and wash them with 30 mL of brine (saturated NaCl solution).

[13]

Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate the solvent using a rotary evaporator.

Purification:

The resulting crude oil can be purified by flash column chromatography on silica gel to

yield the pure secondary alcohol product.

Safety Logic for Handling Pyrophoric Reagents
This diagram illustrates the decision-making process and necessary precautions when

handling pyrophoric reagents like dibutylmagnesium.
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Caption: Safety decision workflow for pyrophoric reagent use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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